![molecular formula C20H24N2O2 B4678960 N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide](/img/structure/B4678960.png)
N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide
Overview
Description
N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide, also known as LY294002, is a synthetic compound that has been widely used in scientific research. It is a potent and selective inhibitor of phosphoinositide 3-kinase (PI3K), which is a key signaling molecule involved in many cellular processes, including cell growth, differentiation, and survival.
Mechanism of Action
N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide is a potent and selective inhibitor of PI3K, which is a key signaling molecule involved in many cellular processes. PI3K catalyzes the conversion of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3), which activates downstream signaling pathways that promote cell growth, survival, and migration. This compound binds to the ATP-binding site of PI3K and prevents its activation, thereby inhibiting downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It inhibits the growth and survival of cancer cells by inducing cell cycle arrest and apoptosis. It also enhances the effectiveness of chemotherapy and radiation therapy by sensitizing cancer cells to these treatments. This compound has been shown to inhibit the activation of inflammatory pathways and to modulate immune responses.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide is its potency and selectivity as a PI3K inhibitor. It has been widely used in scientific research as a tool to investigate the role of PI3K in various cellular processes. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Careful controls and validation experiments are necessary to ensure that the observed effects are due to the inhibition of PI3K.
Future Directions
There are many future directions for the use of N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of PI3K, which could improve the effectiveness of cancer treatments. Another area of interest is the investigation of the role of PI3K in aging and age-related diseases, such as Alzheimer's disease. This compound has also been used as a tool to investigate the role of PI3K in stem cell differentiation and regeneration, which has potential applications in tissue engineering and regenerative medicine.
Scientific Research Applications
N-(4-isopropylphenyl)-4-(4-morpholinyl)benzamide has been widely used in scientific research as a tool to investigate the role of PI3K in various cellular processes. It has been shown to inhibit the growth and survival of cancer cells, and to enhance the effectiveness of chemotherapy and radiation therapy. It has also been used to study the role of PI3K in insulin signaling, inflammation, and immune responses.
properties
IUPAC Name |
4-morpholin-4-yl-N-(4-propan-2-ylphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2/c1-15(2)16-3-7-18(8-4-16)21-20(23)17-5-9-19(10-6-17)22-11-13-24-14-12-22/h3-10,15H,11-14H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSHJGQFOJNPTBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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